2,4-difluorophenyl 2-fluorobenzoate

• IUPAC Name: (2,4-difluorophenyl) 2-fluorobenzoate
• InChI: InChI=1S/C13H7F3O2/c14-8-5-6-12(11(16)7-8)18-13(17)9-3-1-2-4-10(9)15/h1-7H
• InChI Key: HNDBVIIODSGFCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)F)F)F
• Molecular Formula: C13H7F3O2
• Molecular Weight: 252.19 g/mol

Description

2,4-difluorophenyl 2-fluorobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of benzoic acid derivatives and is known for its unique chemical properties and structure.

Mechanism of Action

The mechanism of action of 2,4-difluorophenyl 2-fluorobenzoate involves the inhibition of specific enzymes that are involved in the development of diseases. This compound binds to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the activity of the enzyme. This mechanism of action has been studied extensively and has shown promising results in various preclinical studies.
Biochemical and Physiological Effects:
2,4-difluorophenyl 2-fluorobenzoate has been found to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. This compound has also been found to be well-tolerated and safe in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,4-difluorophenyl 2-fluorobenzoate in lab experiments is its high potency and specificity towards specific enzymes. This compound has also been found to be stable and easy to synthesize, making it an ideal candidate for drug development. However, one of the limitations of using this compound in lab experiments is its high cost, which can limit its use in large-scale studies.

Future Directions

There are several future directions for the use of 2,4-difluorophenyl 2-fluorobenzoate in scientific research. One of the main directions is the development of novel therapeutic agents for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound can also be used in the development of new diagnostic tools for the detection of specific enzymes in diseases. Additionally, further studies are needed to explore the full potential of this compound and its mechanism of action in various diseases.
Conclusion:
In conclusion, 2,4-difluorophenyl 2-fluorobenzoate is a promising compound with potential applications in drug discovery and development. Its high potency and specificity towards specific enzymes make it an ideal candidate for the development of novel therapeutic agents. Further research is needed to explore the full potential of this compound and its mechanism of action in various diseases.

Synthesis Methods

The synthesis of 2,4-difluorophenyl 2-fluorobenzoate involves the reaction between 2,4-difluorobenzoic acid and thionyl chloride, followed by the reaction with 2-fluorophenol. The resulting compound is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

2,4-difluorophenyl 2-fluorobenzoate has shown promising results in scientific research for its potential applications in drug discovery and development. It has been found to exhibit inhibitory activity against various enzymes that are involved in the development of diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has also shown potential as a therapeutic agent for the treatment of these diseases.